Cas no 901263-89-6 (1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901263-89-6
• MF: C₂₃H₁₆ClN₃
• MW: 369.846243858337
• CID: 6364324
• PubChem ID: 20852428
• Update Time: 2025-08-04

1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• 1-(3-chlorophenyl)-8-methyl-3-phenylpyrazolo[4,3-c]quinoline
• F3407-1138
• AKOS001795069
• 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901263-89-6

• Inchi： 1S/C23H16ClN3/c1-15-10-11-21-19(12-15)23-20(14-25-21)22(16-6-3-2-4-7-16)26-27(23)18-9-5-8-17(24)13-18/h2-14H,1H3
• InChI Key： JIDMISBVAVXVCX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C2N(C3=CC=CC(Cl)=C3)N=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 369.1032752g/mol
• Monoisotopic Mass: 369.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline

Introduction to 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901263-89-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline, identified by the CAS number 901263-89-6, represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyrazoloquinoline class, a scaffold known for its broad pharmacological activity and potential therapeutic applications. The unique combination of a chlorophenyl group, a methyl substituent, and a phenyl ring at specific positions within the pyrazoloquinoline core imparts distinct chemical and biological properties, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the discovery of novel heterocyclic compounds with enhanced biological activity. The 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline structure has been subjected to rigorous molecular docking studies to evaluate its interaction with various biological targets. These studies suggest that the compound exhibits potential binding affinity to enzymes and receptors involved in critical cellular pathways, including those implicated in inflammation, cancer, and neurodegenerative diseases.

The chlorophenyl moiety in the molecule is particularly noteworthy, as halogenated aromatic rings are frequently found in bioactive molecules due to their ability to enhance lipophilicity and metabolic stability. In the context of 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline, the chlorine atom may serve as a key pharmacophore, influencing both electronic and steric properties of the scaffold. This feature has prompted researchers to explore its role in modulating enzyme kinetics and receptor binding affinities.

Moreover, the methyl group at the 8-position contributes to the overall electronic distribution of the molecule, potentially affecting its reactivity and interaction with biological targets. The presence of two phenyl rings further enhances the molecular complexity, offering multiple sites for functionalization and derivatization. Such structural features make 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline a versatile scaffold for medicinal chemists seeking to develop novel therapeutics.

In vitro studies have begun to unravel the biological profile of this compound. Initial experiments indicate that it exhibits modest cytotoxicity towards certain cancer cell lines while demonstrating selectivity over normal cells. This selective toxicity is a desirable trait in oncology research, as it suggests potential for developing targeted therapies with reduced off-target effects. Additionally, preliminary pharmacokinetic studies suggest that the compound possesses favorable solubility and stability properties, which are crucial for its translation into clinical applications.

The pyrazolo[4,3-c]quinoline core itself is well-documented for its role in drug discovery. This scaffold has been explored in various therapeutic areas due to its ability to engage multiple biological pathways simultaneously. The structural motif is capable of spanning both hydrophobic and hydrophilic regions of target proteins, facilitating robust binding interactions. The versatility of this scaffold has led to several clinical candidates that have advanced into late-stage development.

One of the most compelling aspects of 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline is its potential as a lead compound for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have been obtained using X-ray crystallography and cryo-electron microscopy (Cryo-EM), providing valuable insights into how this molecule interacts with its biological targets at an atomic level. These structural insights have guided medicinal chemists in designing analogs with improved potency and selectivity.

The integration of machine learning algorithms has further accelerated the discovery process for this compound class. Predictive models trained on large datasets of bioactive molecules have been employed to identify optimal substituents on the pyrazoloquinoline core that could enhance binding affinity or modulate pharmacokinetic properties. These computational tools have complemented traditional experimental approaches by providing rapid screening of virtual libraries.

Recent publications highlight the use of 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline as a starting point for developing inhibitors targeting kinases involved in cancer progression. Kinases are enzymes that play pivotal roles in cell signaling pathways regulating proliferation, survival, and apoptosis. By inhibiting aberrantly active kinases, it may be possible to halt tumor growth or induce apoptosis without harming healthy cells.

The compound’s interaction with other therapeutic targets has also been explored. For instance, studies suggest that it may modulate pathways associated with neurodegenerative diseases such as Alzheimer’s disease by interacting with amyloid-beta plaques or tau protein aggregates. While these findings are still preliminary, they underscore the broad therapeutic potential of this scaffold beyond oncology applications.

Another area of interest is the development of probes for biochemical assays using 1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline as a tool compound. Researchers have leveraged its binding properties to develop sensitive detection methods for enzymes involved in metabolic disorders or infectious diseases. Such probes are invaluable for understanding disease mechanisms at a molecular level and identifying new drug targets.

The synthesis of this compound presents an interesting challenge due to its complex three-dimensional structure involving multiple fused rings and functional groups. Advances in synthetic methodologies have enabled more efficient routes to access pyrazoloquinoline derivatives like this one through multi-step sequences involving cyclization reactions followed by functional group manipulations such as halogenation or alkylation modifications.

In conclusion,1-(3-chlorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No., 901263–89–6) stands out as a structurally fascinating molecule with significant promise across multiple therapeutic areas including oncology,neurodegenerative diseases,and infectious diseases among others where kinase inhibition plays an important role . Its unique combination of structural features—such as halogenated aromatic rings,methyl substituents,and phenyl groups—makes it an attractive scaffold for further exploration through both experimental wet-lab approaches alongside computational modeling techniques . As research continues into new ways exploit heterocyclic scaffolds like these ,we anticipate additional exciting discoveries related this promising chemical entity .